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Compound of Interest

Compound Name: Etidocaine Hydrochloride

Cat. No.: B123312

Technical Support Center: Etidocaine
Hydrochloride Powder

This technical support center provides comprehensive guidance for researchers, scientists, and
drug development professionals on the proper storage, handling, and use of Etidocaine
hydrochloride powder in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What is Etidocaine hydrochloride and what are its key properties? Al: Etidocaine
hydrochloride is an amide-type local anesthetic known for its rapid onset and long duration of
action.[1][2] It functions by blocking nerve impulses through the reversible inhibition of sodium
ion channels in neuronal membranes.[3][4] It is supplied as a white to off-white crystalline
powder.[3][5][6]

Q2: What are the recommended storage conditions for Etidocaine hydrochloride powder?
A2: To ensure its stability and integrity, the powder should be stored in a tightly sealed
container in a cool, well-ventilated area, protected from direct sunlight and sources of ignition.
[7] For long-term storage, specific temperature conditions are recommended. Please refer to
the storage data table below for details.

Q3: How long is Etidocaine hydrochloride powder stable? A3: The stability of the powder
depends on the storage temperature. When stored at -20°C, it can be stable for up to 3 years.
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[8][9] Storing it at 4°C is viable for up to 2 years.[9]

Q4: What personal protective equipment (PPE) should be worn when handling Etidocaine
hydrochloride powder? A4: When handling the powder, it is essential to use appropriate PPE
to minimize exposure. This includes:

Eye Protection: Safety goggles with side-shields compliant with European Standard EN166
or OSHA 29 CFR 1910.133.[5][7]

e Hand Protection: Protective gloves.[7]
» Body Protection: An impervious lab coat or clothing to prevent skin contact.[7]

o Respiratory Protection: In cases of inadequate ventilation or potential for aerosol formation, a
NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[5][7]

Q5: What are the primary hazards associated with Etidocaine hydrochloride? A5: Etidocaine
hydrochloride is classified as harmful if swallowed (H302).[7] It can cause skin and eye
irritation and may lead to respiratory irritation.[10] It is also very toxic to aquatic life with long-
lasting effects (H410), so it must be disposed of properly to avoid environmental contamination.

[7]

Q6: What materials are incompatible with Etidocaine hydrochloride? A6: To prevent
hazardous reactions, avoid contact with strong oxidizing agents, strong acids/alkalis, and
strong reducing agents.[5][7][10]

Data Presentation

Table 1: Physicochemical Properties of Etidocaine
Hydrochloride
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Property

Value

CAS Number

36637-19-1[7][9]

Molecular Formula

C17H20CIN20[4][9]

Molecular Weight 312.88 g/mol [7][9]
Appearance White to pale cream crystalline powder[5][6]
Melting Point 198-205 °CJ6]

Table 2: Recommended Storage Conditions and Stability

Storage .
Form Shelf Life Notes
Temperature
Recommended for
Powder -20°C 3 years[8][9]
long-term storage.
Suitable for
4°C 2 years[9] intermediate-term
storage.
o Aliguot to prevent
Solution in Solvent -80°C 6 months - 1 year[8][9]
freeze-thaw cycles.[9]
Suitable for short-term
-20°C 1 month[9][11] )
stock solution storage.
Prepare fresh weekly;
prolonged storage can
4°C Up to 1 week][8]

lead to loss of

efficacy.[8]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Etidocaine
Hydrochloride Stock Solution in DMSO
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Objective: To prepare a 10 mM stock solution of Etidocaine hydrochloride for use in in vitro
experiments.

Materials:

o Etidocaine hydrochloride powder (MW: 312.88 g/mol )
o Anhydrous/newly opened Dimethyl sulfoxide (DMSO)[9]
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

 Ultrasonic water bath

Methodology:

Calculation: Determine the mass of Etidocaine hydrochloride powder required. For 1 mL of
a 10 mM solution:

o Mass (mg) =10 mmol/L*1 mL* (1 L/21000 mL) *312.88 g/mol * (1000 mg /1 g) = 3.1288
mg

o Weighing: Accurately weigh 3.13 mg of Etidocaine hydrochloride powder and place it into
a sterile vial.

 Dissolution:
o Add 1 mL of anhydrous DMSO to the vial.[9]
o Vortex the mixture thoroughly for 1-2 minutes.

e Sonication: If the powder is not fully dissolved, place the vial in an ultrasonic water bath.
Sonicate the solution until it becomes clear.[8][9] Note that hygroscopic DMSO can
negatively impact solubility, so using a fresh, unopened container is critical.[9]
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 Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[9]

o For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage
(up to 1 month), -20°C is sufficient.[9][11]

Visualizations
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Workflow: Etidocaine Hydrochloride Stock Solution Preparation
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Troubleshooting: Poor Solubility of Etidocaine HCI Powder

Issue: Powder Not
Fully Dissolving

N,

Action: Use a fresh,
anhydrous bottle of DMSO.
Hygroscopic (wet) DMSO
significantly reduces solubility.

Yes No Retry

Action: Place vial in an
ultrasonic water bath and
sonicate until the solution clears.

Action: Check solubility limits.
Consider preparing a more
dilute stock solution.

Resolution: Solution
should be clear.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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